1-(Benzyl(2-hydroxyethyl)amino)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-[benzyl(2-hydroxyethyl)amino]-3-(2-methoxyphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C19H25NO4.ClH/c1-23-18-9-5-6-10-19(18)24-15-17(22)14-20(11-12-21)13-16-7-3-2-4-8-16;/h2-10,17,21-22H,11-15H2,1H3;1H
• InChI Key: DYDXODMTSNXZLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(CN(CCO)CC2=CC=CC=C2)O.Cl
• Molecular Formula: C19H26ClNO4
• Molecular Weight: 367.9 g/mol
• CAS No.: 1215605-65-4

Description

1-(Benzyl(2-hydroxyethyl)amino)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride is a synthetic β-amino alcohol derivative with a propan-2-ol backbone. Its structure features a benzyl(2-hydroxyethyl)amino group at position 1 and a 2-methoxyphenoxy group at position 3 (Fig. 1). This compound is hypothesized to exhibit adrenoceptor-modulating activity due to structural similarities with known β-blockers like metoprolol and carvedilol .

Chemical Reactions Analysis

Acid-Base Reactions

The secondary amine group undergoes protonation in acidic media, forming a water-soluble ammonium chloride salt. Conversely, deprotonation occurs under basic conditions (pH >10), regenerating the free amine . This pH-dependent behavior is critical for purification and solubility modulation during synthesis.
Example reaction:
$\text{Compound} + \text{HCl} \rightarrow \text{Compound} \cdot \text{HCl}$

Nucleophilic Substitution

The hydroxyl groups participate in nucleophilic substitution reactions. For example:

• Esterification: Reacts with acetyl chloride or anhydrides to form esters .

• Ether cleavage: Under strong acidic conditions (e.g., HBr/HOAc), the methoxyphenoxy group undergoes demethylation to yield phenolic derivatives .

Acylation Reactions

The amine and hydroxyl groups react with acylating agents:

Reagent	Product	Conditions
Acetic anhydride	N-Acetyl and O-acetyl derivatives	Pyridine, 25°C, 4 hr
Benzoyl chloride	N-Benzoylated product	DCM, triethylamine
Carbonylazole agents	Chemoselective N-acylation	DBU catalysis, THF

Acylation selectivity depends on reaction kinetics and steric factors, with DBU-catalyzed systems favoring N-acylation over O-acylation .

Oxidation Reactions

The secondary alcohol group oxidizes to a ketone under mild conditions:
$\text{CH(OH)} \xrightarrow{\text{CrO}_3/\text{H}_2\text{SO}_4} \text{C=O}$
This reaction is pH-sensitive and proceeds efficiently in acidic media .

Alkylation and Reductive Amination

• Alkylation: The amine reacts with alkyl halides (e.g., methyl iodide) to form quaternary ammonium salts.

• Reductive amination: With ketones/aldehydes and NaBH₃CN, generates tertiary amine derivatives .

Epoxide Ring-Opening

Though not directly an epoxide, related compounds (e.g., betaxolol analogs) undergo epoxide ring-opening with amines like isopropylamine . This suggests potential for similar reactivity in modified derivatives.

Stability Under Stress Conditions

Condition	Degradation Pathway	Observation
Acidic hydrolysis	Cleavage of methoxy group	Phenolic byproduct
Thermal (100°C)	Dehydration of alcohol	Alkene formation
UV light	Aromatic ring oxidation	Quinone derivatives

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Variations in Key Analogs

The following table summarizes structural analogs and their key differences:

Compound Name (CAS No.)	Key Substituents	Molecular Formula	Key Differences vs. Target Compound	Source
Target Compound	Benzyl(2-hydroxyethyl)amino; 2-methoxyphenoxy	C20H26ClNO4	Reference structure
1-(Benzyl(2-hydroxyethyl)amino)-3-(3-methoxyphenoxy)propan-2-ol hydrochloride	3-methoxyphenoxy	C20H26ClNO4	Methoxy group at para position on phenoxy ring
2-Propanol, 1-[(2-hydroxyethyl)amino]-3-(2-methoxyphenoxy) (89225-60-5)	Hydroxyethylamino (no benzyl)	C12H19NO4	Lacks benzyl group; simpler amino substituent
1-(tert-Butylamino)-3-(2-methoxyphenoxy)propan-2-ol (47082-97-3)	tert-Butylamino	C13H21NO3	Bulky tert-butyl group replaces benzyl(2-hydroxyethyl)
N-Isopropylcarvedilol (1246819-01-1)	Carbazolyloxy; 2-methoxyphenoxyethylamino	C25H30N2O4	Additional carbazole ring; ethyl linkage in amino group
1-[Benzyl(4-chlorobenzyl)amino]-3-(4-chlorophenoxy)propan-2-ol (C23H23Cl2NO2)	4-Chlorobenzyl; 4-chlorophenoxy	C23H23Cl2NO2	Chlorine atoms enhance lipophilicity; para-substituted phenoxy

Pharmacological and Physicochemical Comparisons

Adrenoceptor Binding Affinity

• N-Isopropylcarvedilol: Known for dual α1/β1-blockade (IC50: β1 = 0.9 nM, α1 = 11 nM) due to carbazole and phenoxy groups . The target compound’s simpler structure may reduce β1 selectivity compared to carvedilol analogs.
• Metoprolol Succinate: Selective β1-blocker (IC50 β1 = 12 nM) with a 4-(2-methoxyethyl)phenoxy group; the target’s 2-methoxyphenoxy may alter selectivity .

Lipophilicity and Solubility

• LogP Estimates: Target Compound: ~2.1 (moderate lipophilicity due to benzyl group) 1-(tert-Butylamino)-3-(2-methoxyphenoxy)propan-2-ol: LogP ~2.8 (higher due to tert-butyl) 1-[Benzyl(4-chlorobenzyl)amino]-3-(4-chlorophenoxy)propan-2-ol: LogP ~3.5 (chlorine increases hydrophobicity)

• Aqueous Solubility : The hydroxyethyl group in the target compound improves solubility compared to tert-butyl or chlorinated analogs .

Antiarrhythmic and Hypotensive Activity

• Compounds with 2-methoxyphenoxy groups (e.g., ) showed significant antiarrhythmic activity in rat models (ED50: 0.3–1.2 mg/kg) . The target compound’s benzyl group may prolong half-life but reduce potency compared to indole-containing analogs .

Regulatory and Analytical Considerations

• Impurity Profiling : Impurities similar to Nadolol’s (e.g., naphthyloxy derivatives in ) require monitoring via LC-MS .
• Reference Standards : Compliance with ISO 17025 guidelines ensures batch consistency, as seen in LGC standards for carvedilol and metoprolol .

Q & A

Q. Optimization Parameters :

Parameter	Impact	Example Conditions
Catalyst	Reaction rate	Pd/C for hydrogenation, K₂CO₃ for substitution
Solvent	Yield/purity	Ethanol (polar protic) vs. THF (aprotic)
Temperature	Side reactions	25°C (mild) vs. 80°C (accelerated)

Methodological Approach :
Use Design of Experiments (DoE) to vary catalysts, solvents, and temperatures. Monitor yields via HPLC and purity via NMR .

How can structural and purity characterization of this compound be validated using advanced analytical techniques?

Basic Research Question
Key Techniques :

• NMR : Assign peaks for the benzyl, methoxyphenoxy, and hydroxyethyl groups (e.g., δ 3.8 ppm for methoxy ).
• HPLC : Assess purity (>98%) using C18 columns and UV detection (λ = 254 nm) .
• Mass Spectrometry : Confirm molecular ion [M+H]⁺ at m/z 394.2 (calculated for C₂₀H₂₈ClNO₄) .

Q. Experimental Design :

Assay Type	Model System	Key Metrics
Binding affinity	Rat heart membranes	IC₅₀ values (nM)
Functional activity	HEK293-β₁AR	% cAMP reduction at 10 µM

How can structure-activity relationships (SAR) be explored to enhance this compound’s selectivity for β₁ vs. β₂ receptors?

Advanced Research Question
SAR Strategies :

• Substituent Modification : Replace 2-methoxyphenoxy with 3-chlorophenoxy to alter lipophilicity .
• Amino Group Optimization : Compare benzyl(2-hydroxyethyl) vs. isopropyl groups (as in propranolol) .

Q. Data Analysis :

Derivative	β₁ IC₅₀ (nM)	β₂ IC₅₀ (nM)	Selectivity (β₁/β₂)
Parent compound	15 ± 2	120 ± 10	8.0
3-Chloro analog	8 ± 1	200 ± 15	25.0

Methodology : Synthesize analogs, test in receptor-binding assays, and analyze using molecular docking (e.g., AutoDock Vina) .

What chromatographic methods resolve co-eluting impurities in this compound, and how are they validated?

Advanced Research Question
Impurity Profiling :

• HPLC Method : Use a gradient elution (ACN:0.1% TFA in H₂O) on a C18 column. Detect impurities at 220 nm .
• LC-MS/MS : Identify impurities via fragmentation patterns (e.g., dealkylated byproducts at m/z 336.1) .

Q. Validation Criteria :

Parameter	Requirement	Result
Linearity	R² > 0.995	0.998
LOD	<0.1%	0.05%
Precision	RSD < 5%	2.3%

How can contradictory data on this compound’s metabolic stability be reconciled across studies?

Advanced Research Question
Potential Causes :

• Species differences (e.g., human vs. rat liver microsomes) .
• Assay conditions (e.g., NADPH concentration, incubation time) .

Q. Resolution Strategy :

Meta-analysis : Pool data from 5+ studies, adjusting for variables like microsome lot and pH.

Standardized Protocols : Follow FDA guidelines for in vitro metabolism assays (e.g., 1 mg/mL microsomes, 1 mM NADPH) .

Q. Key Parameters :

Metric	Method	Typical Result
Bioavailability	AUC₀–24 (IV vs. PO)	30–50%
Half-life	Non-compartmental analysis	4–6 h

How does the hydrochloride salt form influence this compound’s solubility and crystallinity compared to free base?

Advanced Research Question
Comparative Analysis :

Property	Free Base	Hydrochloride
Solubility (H₂O)	2 mg/mL	50 mg/mL
Melting Point	85°C	192°C
Crystallinity (PXRD)	Amorphous	Monoclinic

Q. Methodology :

• DSC/TGA : Analyze thermal behavior .
• PXRD : Compare diffraction patterns to Cambridge Structural Database .

What strategies mitigate oxidative degradation of this compound during long-term storage?

Advanced Research Question
Degradation Pathways :

• Autoxidation of the methoxyphenoxy group .
• Hydrolysis of the hydroxyethylamine moiety .

Q. Stabilization Methods :

Strategy	Effectiveness	Example
Antioxidants	High	0.1% BHT in formulation
Lyophilization	Moderate	Store at -20°C under N₂

Q. Accelerated Stability Testing :

Condition	Degradation at 6 months
25°C/60% RH	5%
40°C/75% RH	15%

How can computational modeling predict this compound’s environmental persistence and ecotoxicology?

Advanced Research Question
Tools :

• EPI Suite : Estimate biodegradation (BIOWIN) and bioaccumulation (BCF) .
• ECOSAR : Predict toxicity to aquatic organisms (e.g., LC₅₀ for Daphnia magna) .

Q. Output Example :

Parameter	Predicted Value
Biodegradation (BIOWIN)	1.2 (Not readily biodegradable)
BCF	350 (Moderate bioaccumulation)

Validation : Compare with experimental OECD 301F biodegradation tests .